Cas no 146862-52-4 (Thiopyrano[2,3-c]pyrrole,octahydro-6-[(2-methoxyphenyl)acetyl]-4,4-diphenyl-, 1-oxide, (1a,4ab,7ab)- (9CI))

• Product Name: Thiopyrano[2,3-c]pyrrole,octahydro-6-[(2-methoxyphenyl)acetyl]-4,4-diphenyl-, 1-oxide, (1a,4ab,7ab)- (9CI)
• CAS No: 146862-52-4
• MF: C₂₈H₂₉NO₃S
• MW: 459.599766492844
• CID: 201227
• PubChem ID: 3073162
• Update Time: 2025-04-19

Thiopyrano[2,3-c]pyrrole,octahydro-6-[(2-methoxyphenyl)acetyl]-4,4-diphenyl-, 1-oxide, (1a,4ab,7ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiopyrano[2,3-c]pyrrole,octahydro-6-[(2-methoxyphenyl)acetyl]-4,4-diphenyl-, 1-oxide, (1a,4ab,7ab)- (9CI)
• (4,4-dibenzyl-1-oxo-2,3,4a,5,7,7a-hexahydrothiopyrano[2,3-c]pyrrol-6-yl)-(3-hydroxyphenyl)methanone
• 4,4-Dibenzyl-6-(3-hydroxybenzoyl)octahydro-1H-1lambda~4~-thiopyrano[2,3-c]pyrrol-1-one
• Thiopyrano(2,3-c)pyrrole, octahydro-4,4-diphenyl-6-((2-methoxyphenyl)acetyl)-, 1-oxide, (1-alpha,4a-beta,7a-beta)-(+-)-
• DTXSID90932947
• 146862-52-4

• Inchi： 1S/C28H29NO3S/c30-24-13-7-12-23(16-24)27(31)29-19-25-26(20-29)33(32)15-14-28(25,17-21-8-3-1-4-9-21)18-22-10-5-2-6-11-22/h1-13,16,25-26,30H,14-15,17-20H2
• InChI Key： PKRRBSVSBHTXKN-UHFFFAOYSA-N
• SMILES： S1(CCC(CC2C=CC=CC=2)(CC2C=CC=CC=2)C2CN(C(C3C=CC=C(C=3)O)=O)CC12)=O

Computed Properties

• Exact Mass: 459.18697
• Monoisotopic Mass: 459.186814
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8
• XLogP3: 4.3

Experimental Properties

• Density: 1.32
• Boiling Point: 713.7°Cat760mmHg
• Flash Point: 385.5°C
• Refractive Index: 1.691
• PSA: 57.61